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Compound of Interest

Compound Name: Octapinol

Cat. No.: B1200263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Octapinol is a biochemical intended for research use only and is not for human or

veterinary use.[1] A comprehensive Safety Data Sheet (SDS) for Octapinol is not readily

available. The following guidelines for safe handling and disposal have been developed based

on general best practices for laboratory chemicals and by referencing safety data for similar

chemical structures. These protocols should be adapted to your specific laboratory conditions

and in accordance with all applicable local, state, and federal regulations.

Introduction to Octapinol
Octapinol, with the chemical name 4-(2-Propylpentyl)-1-piperidineethanol, is a biochemical

compound used in research settings.[1][2][3] Its precise biological activities and hazards are

not extensively documented. Therefore, it must be handled with the utmost care, assuming it

may be hazardous.
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Property Value Reference

CAS Number 71138-71-1 [1][2][3]

Molecular Formula C15H31NO [1][2][3]

Molecular Weight 241.42 g/mol [1][4]

Appearance Solid powder [1]

Purity >98% [1]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

[1]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Safe Handling Protocols
Given the limited specific toxicity data for Octapinol, a conservative approach to handling is

essential. The following protocols are based on general safe laboratory practices for handling

research chemicals of unknown toxicity.

2.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with any experiment involving Octapinol
should be conducted to determine the appropriate PPE.
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PPE Item Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne powder.

Hand Protection

Nitrile or neoprene gloves.

Check manufacturer's data for

chemical resistance.

Prevents skin contact.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or a chemical fume hood.

If aerosols may be generated,

use a NIOSH-approved

respirator with an appropriate

cartridge.

Minimizes inhalation of the

compound.

2.2 Engineering Controls

Ventilation: All procedures involving the handling of powdered Octapinol or the preparation

of its solutions should be performed in a certified chemical fume hood to minimize inhalation

exposure.

Safety Equipment: An eyewash station and a safety shower should be readily accessible in

the work area.

2.3 General Handling Procedures

Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust or vapors. Do not eat,

drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Weighing: Weigh the solid powder in a chemical fume hood or a ventilated balance

enclosure.
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Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the solid

slowly to avoid splashing.

Storage: Store Octapinol in its original, tightly sealed container in a cool, dry, and dark place

as specified.[1]

Disposal Protocols
All waste containing Octapinol must be treated as hazardous waste unless determined

otherwise by a formal hazard assessment and in compliance with regulations.

3.1 Waste Segregation and Collection

Solid Waste: Collect all disposable labware (e.g., pipette tips, tubes, gloves) contaminated

with Octapinol in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Octapinol in a separate, labeled, and sealed

hazardous waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

3.2 Disposal Pathway

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Octapinol".

Storage of Waste: Store waste containers in a designated satellite accumulation area.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the hazardous waste. Disposal must be

carried out by a licensed hazardous waste disposal facility.[5]

Emergency Procedures
4.1 Spill Response
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Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated

space.

Alert: Notify your supervisor and EHS.

Protect: Wear appropriate PPE before attempting to clean the spill.

Contain: For a small powder spill, gently cover with a damp paper towel to avoid raising dust.

For a small liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Clean: Carefully scoop the contained material into a labeled hazardous waste container.

Clean the spill area with a suitable detergent and water.

Decontaminate: Wipe down all affected surfaces.

4.2 First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
The following are hypothetical experimental protocols that may be relevant for researchers

working with Octapinol.

5.1 Protocol: Assessing the In Vitro Cytotoxicity of Octapinol

Objective: To determine the concentration-dependent cytotoxic effect of Octapinol on a

mammalian cell line (e.g., HeLa cells) using an MTT assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/product/b1200263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Octapinol

HeLa cells

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well plates

CO2 incubator

Procedure:

Cell Seeding: Seed HeLa cells into 96-well plates at a density of 5,000 cells/well and

incubate for 24 hours at 37°C in a 5% CO2 incubator.

Compound Preparation: Prepare a stock solution of Octapinol in DMSO. Further dilute the

stock solution in DMEM to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100 µM).

Cell Treatment: Remove the old media from the wells and add 100 µL of the prepared

Octapinol dilutions. Include a vehicle control (DMSO) and an untreated control.

Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

MTT Assay: Add 10 µL of MTT solution to each well and incubate for 4 hours.

Formazan Solubilization: Remove the MTT solution and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value.

5.2 Protocol: Evaluating the Effect of Octapinol on a Hypothetical Signaling Pathway

Objective: To investigate if Octapinol modulates the phosphorylation of a key protein (e.g.,

Protein Kinase B - Akt) in a specific signaling pathway (e.g., PI3K/Akt pathway) using Western

Blotting.

Materials:

Octapinol

A suitable cell line (e.g., PC-3 cells)

Complete growth medium

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Primary antibodies (anti-phospho-Akt, anti-total-Akt, anti-GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

SDS-PAGE and Western Blotting equipment

Procedure:

Cell Culture and Treatment: Culture PC-3 cells to 70-80% confluency. Treat the cells with

various concentrations of Octapinol for a specified time (e.g., 24 hours).

Cell Lysis: Wash the cells with cold PBS and lyse them with lysis buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

Western Blotting: Transfer the separated proteins to a PVDF membrane.
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Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging

system.

Analysis: Quantify the band intensities and normalize the levels of phospho-Akt to total-Akt

and the loading control (GAPDH).
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Caption: Workflow for the safe disposal of Octapinol waste.
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Caption: Experimental workflow for the in vitro cytotoxicity assay.
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Caption: Hypothetical signaling pathway potentially modulated by Octapinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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